Cas no 1312138-70-7 (3-Chloro-4-fluoro-1H-indole-2-carboxylic acid)

• Product Name: 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid
• CAS No: 1312138-70-7
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 5693099
• PubChem ID: 84618156
• Update Time: 2025-10-28

3-Chloro-4-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1312138-70-7
• 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 3-chloro-4-fluoro-

• Inchi： 1S/C9H5ClFNO2/c10-7-6-4(11)2-1-3-5(6)12-8(7)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： SOAANERNSRLUNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)NC2C=CC=C(C=21)F

Computed Properties

• Exact Mass: 212.9992843g/mol
• Monoisotopic Mass: 212.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.635±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±40.0 °C(Predicted)
• pka: 3.07±0.30(Predicted)

Additional information on 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid

3-Chloro-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1312138-70-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Chloro-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1312138-70-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and importance in drug discovery.

The chemical structure of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid is characterized by a substituted indole ring with a carboxylic acid group at the 2-position, a chlorine atom at the 3-position, and a fluorine atom at the 4-position. These substituents contribute to the compound's unique physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of cell signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid has been extensively studied to understand its bioavailability and metabolism. Research indicates that this compound has good oral bioavailability and is metabolized primarily through hepatic enzymes, such as cytochrome P450 (CYP) enzymes. This metabolic stability is advantageous for its use in long-term therapeutic regimens.

To further explore the therapeutic potential of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid, several preclinical studies have been conducted using animal models. These studies have shown promising results in terms of efficacy and safety. For example, in a mouse model of IBD, treatment with this compound significantly reduced inflammation and improved gut barrier function. Similarly, in a xenograft mouse model of breast cancer, administration of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid led to a significant reduction in tumor growth without causing significant toxicity.

The structural modifications of 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid have also been explored to enhance its pharmacological properties. For instance, researchers have synthesized various derivatives by substituting different functional groups at various positions on the indole ring. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic profiles. Some of these derivatives have shown enhanced anti-inflammatory and anticancer activities compared to the parent compound.

In conclusion, 3-Chloro-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1312138-70-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more studies are conducted, it is likely that this compound will play a significant role in the treatment of various diseases.